1-(2-chlorophenoxy)propan-2-amine
Description
“1-(2-chlorophenoxy)propan-2-amine” is a type of organic compound . It is also known as “2-chlorophenylpropanamine” and is used in the synthesis of dyes, fragrances, and pesticides . It is a lipophilic compound that can freely dissociate halogens .
Synthesis Analysis
A common method of synthesizing 2-chlorophenylpropanamine involves reacting phenylacetone with hydrochloric acid, followed by diazotization and reduction reactions to obtain the target product . The specific synthesis method can be optimized based on actual needs .Molecular Structure Analysis
The molecular formula of “1-(2-chlorophenoxy)propan-2-amine” is C9H13Cl2NO . Its molecular weight is 222.11162 .Chemical Reactions Analysis
Amines, such as “1-(2-chlorophenoxy)propan-2-amine”, are good nucleophiles and can undergo several reactions. They can react with carbonyl compounds to form imines, a process that is acid-catalyzed and reversible . They can also react with sulfonyl groups to form sulfonamides .Physical And Chemical Properties Analysis
“1-(2-chlorophenoxy)propan-2-amine” is a colorless to light yellow liquid with a specific odor . It has a boiling point of 106-107 °C (at a pressure of 3 Torr) and a flash point of 124.2°C .Safety and Hazards
Future Directions
Transaminases offer an environmentally and economically attractive method for the direct synthesis of pharmaceutically relevant disubstituted 1-phenylpropan-2-amine derivatives starting from prochiral ketones . This could be a potential future direction for the use of “1-(2-chlorophenoxy)propan-2-amine”.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-chlorophenoxy)propan-2-amine involves the reaction of 2-chlorophenol with propylene oxide to form 1-(2-chlorophenoxy)propan-2-ol, which is then converted to the amine using a reducing agent such as lithium aluminum hydride.", "Starting Materials": [ "2-chlorophenol", "propylene oxide", "lithium aluminum hydride" ], "Reaction": [ "2-chlorophenol is reacted with propylene oxide in the presence of a base catalyst such as potassium hydroxide to form 1-(2-chlorophenoxy)propan-2-ol.", "1-(2-chlorophenoxy)propan-2-ol is then reacted with lithium aluminum hydride in anhydrous ether to reduce the hydroxyl group to an amine, forming 1-(2-chlorophenoxy)propan-2-amine." ] } | |
CAS RN |
23471-44-5 |
Molecular Formula |
C9H12ClNO |
Molecular Weight |
185.7 |
Purity |
95 |
Origin of Product |
United States |
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